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Compound of Interest

Compound Name: 1-(3-Aminopropyl)imidazole

Cat. No.: B109541 Get Quote

Spectroscopic Data of 1-(3-
Aminopropyl)imidazole: A Technical Guide
This technical guide provides a comprehensive overview of the spectroscopic data for 1-(3-
Aminopropyl)imidazole, a versatile building block in pharmaceutical and materials science

research. The guide is intended for researchers, scientists, and drug development

professionals, presenting key analytical data from Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed experimental

protocols and a visual representation of the analytical workflow are included to facilitate the

replication and interpretation of these results.

Spectroscopic Data
The following sections summarize the quantitative data obtained from ¹H NMR, ¹³C NMR, IR,

and Mass Spectrometry for 1-(3-Aminopropyl)imidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

The ¹H and ¹³C NMR spectra of 1-(3-Aminopropyl)imidazole provide detailed information

about its proton and carbon framework.

¹H NMR Data (400 MHz, CDCl₃)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.47 s 1H H-2 (imidazole)

7.07 s 1H H-4 (imidazole)

6.89 s 1H H-5 (imidazole)

3.96 t 2H N-CH₂ (propyl)

2.73 t 2H CH₂-NH₂ (propyl)

1.98 p 2H CH₂-CH₂-CH₂ (propyl)

1.45 s 2H NH₂

s = singlet, t = triplet, p = pentet

¹³C NMR Data (CDCl₃)

Chemical Shift (δ) ppm Assignment

137.1 C-2 (imidazole)

129.0 C-4 (imidazole)

118.8 C-5 (imidazole)

46.5 N-CH₂ (propyl)

41.6 CH₂-NH₂ (propyl)

34.0 CH₂-CH₂-CH₂ (propyl)

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule by measuring the

absorption of infrared radiation. The IR spectrum of 1-(3-Aminopropyl)imidazole confirms the

presence of its key structural features.

Key IR Absorption Bands
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Wavenumber (cm⁻¹) Intensity Assignment

3288 Strong, Broad N-H stretch (amine)

3110 Medium C-H stretch (imidazole)

2935, 2870 Medium C-H stretch (aliphatic)

1595 Medium N-H bend (amine)

1508, 1458 Medium
C=C and C=N stretch

(imidazole ring)

1080 Strong C-N stretch

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular

weight and fragmentation pattern of a compound, aiding in its identification.

Mass Spectrometry Data (Electron Ionization)

m/z Relative Intensity (%) Assignment

125 100 [M]⁺ (Molecular Ion)

95 40 [M - CH₂NH₂]⁺

82 85 [M - C₂H₅N]⁺

68 30 Imidazole ring fragment

54 25 [C₃H₄N]⁺

41 35 [C₃H₅]⁺

Experimental Protocols
The following protocols outline the methodologies for obtaining the spectroscopic data

presented above.
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NMR Spectroscopy
Instrumentation: A 400 MHz NMR spectrometer.

Sample Preparation: A sample of 1-(3-Aminopropyl)imidazole (approximately 10-20 mg) was

dissolved in deuterated chloroform (CDCl₃, 0.7 mL). Tetramethylsilane (TMS) was used as an

internal standard (0 ppm).

¹H NMR Acquisition:

Pulse Sequence: Standard single-pulse sequence.

Number of Scans: 16

Relaxation Delay: 1.0 s

Spectral Width: 16 ppm

¹³C NMR Acquisition:

Pulse Sequence: Proton-decoupled single-pulse sequence.

Number of Scans: 1024

Relaxation Delay: 2.0 s

Spectral Width: 200 ppm

FT-IR Spectroscopy
Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Sample Preparation: A thin film of neat 1-(3-Aminopropyl)imidazole liquid was placed

between two sodium chloride (NaCl) plates.

Data Acquisition:

Spectral Range: 4000-400 cm⁻¹

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b109541?utm_src=pdf-body
https://www.benchchem.com/product/b109541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resolution: 4 cm⁻¹

Number of Scans: 32

A background spectrum of the clean NaCl plates was recorded and subtracted from the

sample spectrum.

Mass Spectrometry
Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source.

Sample Introduction: A small amount of the liquid sample was introduced into the ion source via

a direct insertion probe.

Data Acquisition:

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV

Mass Range: m/z 40-200

Scan Speed: 1 scan/s

Experimental Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of 1-(3-
Aminopropyl)imidazole.
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Spectroscopic Analysis Workflow for 1-(3-Aminopropyl)imidazole
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Caption: A flowchart illustrating the workflow for the spectroscopic characterization of 1-(3-
Aminopropyl)imidazole.

To cite this document: BenchChem. [Spectroscopic data for 1-(3-Aminopropyl)imidazole
(NMR, IR, Mass Spec)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109541#spectroscopic-data-for-1-3-aminopropyl-
imidazole-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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